Benzofuran-2-yl-(3-Boc-amino-pyrrolidin-1-yl)-acetic acid

• IUPAC Name: 2-(1-benzofuran-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]acetic acid
• InChI: InChI=1S/C19H24N2O5/c1-19(2,3)26-18(24)20-13-8-9-21(11-13)16(17(22)23)15-10-12-6-4-5-7-14(12)25-15/h4-7,10,13,16H,8-9,11H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key: UAPKFNWHBNHYLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)C(C2=CC3=CC=CC=C3O2)C(=O)O
• Molecular Formula: C19H24N2O5
• DSSTOX Substance ID: DTXSID201132268
• Molecular Weight: 360.4 g/mol
• CAS RN: 885276-34-6

Description

Benzofuran-2-yl-(3-Boc-amino-pyrrolidin-1-yl)-acetic acid (Boc-L-phenylalanine benzofuran) is a synthetic compound that has gained attention in the scientific community for its potential applications in drug development.

Scientific Research Applications

Synthesis and Coordination Reactions

Benzofuran derivatives, including Benzofuran-2-yl-(3-Boc-amino-pyrrolidin-1-yl)-acetic acid, are used in the synthesis of various compounds. For instance, the synthesis of benzofuro[3,2-c]pyridine involved the preparation of (E)-3-(1-Benzofuran-2-yl)propenoic acid and its subsequent conversion to other derivatives, highlighting the versatility of benzofuran compounds in chemical synthesis (Mojumdar et al., 2009).

Analgesic Activity

Research has shown that substituted 1-benzofurans, which are structurally related to Benzofuran-2-yl-(3-Boc-amino-pyrrolidin-1-yl)-acetic acid, demonstrate considerable analgesic activity. This indicates the potential of benzofuran derivatives in the development of new pain-relieving agents (Rádl et al., 2000).

Antimicrobial and Antioxidant Activities

Benzofuran derivatives are being explored for their antimicrobial and antioxidant properties. Studies have designed and synthesized various benzofuran compounds, including those linked with pyridinone, and evaluated their biological activities. These findings suggest the role of benzofuran derivatives in developing new antimicrobial and antioxidant agents (Veerapur et al., 2023).

Debenzylation in Synthesis

The compound has also been used in the study of debenzylating N-Boc and N-Benzyl double-protected aminopyridine rings, a crucial step in synthesizing certain inhibitors. This highlights its role in facilitating complex synthetic processes (Ji et al., 2012).

Therapeutic Agent Synthesis

The compound has been part of the synthesis process for therapeutic agents, such as those for treating Idiopathic Pulmonary Fibrosis. This underlines its utility in creating potentially life-saving medications (Anderson et al., 2016).

Catalysis in Chemical Synthesis

Benzofuran-2-yl-(3-Boc-amino-pyrrolidin-1-yl)-acetic acid is also significant in catalysis, as seen in the synthesis of pyrrolidine derivatives. These derivatives are essential in various chemical and pharmaceutical processes (Kowalczyk et al., 2016).

Crystal Structure Analysis

The compound's structural properties, such as planarity and hydrogen bonding, have been studied, providing valuable insights into its physical and chemical characteristics (Gowda et al., 2015).